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Compound of Interest

Compound Name: WR99210

Cat. No.: B15612203

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
WR99210, a potent inhibitor of dihydrofolate reductase (DHFR).[1][2][3] Proper preparation and
storage of this stock solution are crucial for ensuring its efficacy and stability in experimental
settings, particularly in antimalarial drug development and parasitology research.[4][5]

Compound Information

WR99210 is an antimalarial drug candidate that targets the bifunctional dihydrofolate
reductase-thymidylate synthase (DHFR-TS) enzyme in Plasmodium species.[4][5] Its high
potency and selectivity for the parasite's enzyme over the human counterpart make it a
valuable tool for in vitro and in vivo studies.[4][5][6]

Quantitative Data Summary
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Property Value Reference
Molecular Formula C14H18CI3N502 [4]
Molecular Weight 394.69 g/mol [1]

CAS Number 47326-86-3 [11[7]
Appearance White to off-white solid [2]
Solubility in DMSO =5 mg/mL [7]

IC50 (DHFR) <0.075 nM [21[7]
Storage Temperature -20°C [41[7]

Experimental Protocol: Preparation of a 10 mM

WR99210 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of WR99210 in dimethyl

sulfoxide (DMSO). This is a commonly used concentration for in vitro experiments.[4]

Materials:

WR99210 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

o Determine the required mass of WR99210:
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o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 394.69 g/mol x 1000 mg/g = 3.947 mg

e Weigh the WR99210 powder:

o Carefully weigh out approximately 3.95 mg of WR99210 powder using an analytical
balance.

o Note: It is important to handle the powder in a fume hood and wear appropriate personal
protective equipment (PPE).

e Dissolve the powder in DMSO:

o Transfer the weighed WR99210 powder to a sterile microcentrifuge tube or amber glass
vial.

o Add 1 mL of anhydrous DMSO to the tube.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or
sonication may be required to facilitate dissolution.[7]

o Storage of the Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C in tightly sealed amber vials or tubes to protect from light and
moisture.[4][7]

o Properly stored, the stock solution should be stable for an extended period. However, for
optimal results, it is recommended to use freshly prepared solutions.[2]

Important Considerations:
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* WR99210 can exist as regioisomers, with only one being the active form.[4][5] It is crucial to
source WR99210 from a reputable supplier to ensure the correct isomer is being used.

o The stability of WR99210 in solution can be a concern; therefore, preparing fresh solutions is
recommended for sensitive assays.[2]

e The final concentration of DMSO in the experimental medium should be kept low (typically
<0.1%) to avoid solvent-induced toxicity to cells.

Visualizations

Mechanism of Action: Inhibition of the Folate Pathway

WR99210 inhibits dihydrofolate reductase (DHFR), a key enzyme in the folate synthesis
pathway. This pathway is essential for the production of tetrahydrofolate, a precursor required
for the synthesis of nucleotides (dUMP to dTMP) and ultimately DNA. By blocking this step,
WR99210 disrupts DNA replication and repair, leading to parasite death.
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Dihydrofolate Product .
Reductase (DHFR) [ Tetrahydrofolate (THF) ]—) DNA Synthesis

Caption: Mechanism of WR99210 action on the folate pathway.

Experimental Workflow: Stock Solution Preparation

The following diagram outlines the key steps for preparing a WR99210 stock solution.
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Caption: Workflow for preparing WR99210 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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